Cas no 1434141-88-4 (Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate)

• Product Name: Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• CAS No: 1434141-88-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• MDL: MFCD27956959
• CID: 4604450
• PubChem ID: 118798108
• Update Time: 2025-08-05

Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• tert-Butyl (2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• SB11343
• Tert-butyl 3-oxo-2,2,4,4-tetramethylcyclobutylcarbamate
• t-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• tert-butylN-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• DTXSID201134107
• P14210
• DB-404520
• MFCD27956959
• 1-(Boc-amino)-2,2,4,4-tetramethyl-3-oxocyclobutane
• SY321088
• tert-Butyl(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate
• AKOS027252064
• 1434141-88-4
• BS-42962
• CS-0055485
• Carbamic acid, N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)-, 1,1-dimethylethyl ester
• Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate

• MDL： MFCD27956959
• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-8-12(4,5)9(15)13(8,6)7/h8H,1-7H3,(H,14,16)
• InChI Key： DSWHLXCVLZVFFK-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)C(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 241.16779360 g/mol
• Monoisotopic Mass: 241.16779360 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4
• Molecular Weight: 241.33

Additional information on Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate

Introduction to Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate (CAS No. 1434141-88-4)

Tert-Butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate, with the chemical formula C₁₁H₁₈NO₃, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and is characterized by its unique structural features, which include a tert-butyl group and a cyclobutyl moiety with an oxo group. The presence of these structural elements imparts specific chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The CAS number 1434141-88-4 uniquely identifies this compound in scientific literature and databases. Its molecular structure consists of a cyclobutane ring substituted with two methyl groups at the 2 and 4 positions, an additional methyl group at the 2 position of the carbamate moiety, and a tert-butyl group attached to the nitrogen atom of the carbamate. This intricate arrangement contributes to its stability and reactivity, making it a versatile building block in organic synthesis.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as pharmacophores in various therapeutic agents, including pesticides, herbicides, and pharmaceuticals. The specific structural features of Tert-butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate make it an attractive candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The cyclobutyl ring with an oxo group provides a rigid framework that can be modified to introduce additional functional groups, enabling the creation of complex molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological outcomes.

Recent studies have highlighted the importance of carbamate derivatives in developing new therapeutic agents. For instance, carbamates have been shown to exhibit inhibitory activity against various enzymes and receptors involved in metabolic pathways and signal transduction. The tert-butyl group in Tert-butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate may contribute to its interaction with biological targets by providing steric hindrance and enhancing binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the desired molecular framework. The use of protective groups is also crucial to prevent unwanted side reactions and ensure regioselectivity.

In addition to its synthetic utility, Tert-butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate has potential applications in material science. The rigid cyclobutyl structure can be exploited to develop novel polymers and coatings with enhanced mechanical properties. Furthermore, the presence of polar functional groups allows for interactions with other materials, making it a suitable candidate for applications in adhesives and sealants.

The pharmacological properties of this compound are also under investigation. Preliminary studies suggest that it may exhibit anti-inflammatory and analgesic effects due to its ability to modulate enzymatic activity. Further research is needed to elucidate its mechanism of action and evaluate its potential as a lead compound for drug development.

The chemical stability of Tert-butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate is another area of interest. The tert-butyl group provides steric protection against hydrolysis and oxidation, making it a stable intermediate for further functionalization. This stability is crucial for maintaining the integrity of the compound during storage and transportation.

In conclusion, Tert-butyl N-(2,2,4,4-tetramethyl-3-oxocyclobutyl)carbamate (CAS No. 1434141-88-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for organic synthesis and a promising candidate for developing new therapeutic agents. Further research is warranted to fully explore its biological activities and practical applications.